Ethyl 2-phenyl-2-(pyrrolidin-1-yl)acetate
Cat. No. B1608538
Key on ui cas rn:
22083-21-2
M. Wt: 233.31 g/mol
InChI Key: BRKVSODCYOELNX-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08748613B2
Procedure details
Ethyl 2-phenyl-2-(pyrrolidin-1-yl)acetate (0.31 g, 1.33 mmol) was dissolved in dioxane (11 ml) and 37% HCl (1.09 ml, 13.3 mmol) was added dropwise. The mixture was stirred at reflux overnight. Then 37% HCl (1.09 ml, 13.3 mmol) was added again and the reaction was refluxed for additional 24 hours. The solvent was evaporated, the residue was triturated with acetonitrile (10 ml) and the suspension was filtered on a buckner funnel. The solid was recovered to obtain 2-phenyl-2-(pyrrolidin-1-yl)acetic acid hydrochloride (0.25 g, 79% yield) as a white solid.
Yield
79%
Identifiers
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REACTION_CXSMILES
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[C:1]1([CH:7]([N:13]2[CH2:17][CH2:16][CH2:15][CH2:14]2)[C:8]([O:10]CC)=[O:9])[CH:6]=[CH:5][CH:4]=[CH:3][CH:2]=1.[ClH:18]>O1CCOCC1>[ClH:18].[C:1]1([CH:7]([N:13]2[CH2:17][CH2:16][CH2:15][CH2:14]2)[C:8]([OH:10])=[O:9])[CH:2]=[CH:3][CH:4]=[CH:5][CH:6]=1 |f:3.4|
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Inputs
Step One
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Name
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|
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Quantity
|
0.31 g
|
|
Type
|
reactant
|
|
Smiles
|
C1(=CC=CC=C1)C(C(=O)OCC)N1CCCC1
|
|
Name
|
|
|
Quantity
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11 mL
|
|
Type
|
solvent
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|
Smiles
|
O1CCOCC1
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Step Two
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Name
|
|
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Quantity
|
1.09 mL
|
|
Type
|
reactant
|
|
Smiles
|
Cl
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Step Three
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Name
|
|
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Quantity
|
1.09 mL
|
|
Type
|
reactant
|
|
Smiles
|
Cl
|
Conditions
Stirring
|
Type
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CUSTOM
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|
Details
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The mixture was stirred
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|
Rate
|
UNSPECIFIED
|
|
RPM
|
0
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Other
|
Conditions are dynamic
|
1
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Details
|
See reaction.notes.procedure_details.
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Workups
TEMPERATURE
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Type
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TEMPERATURE
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Details
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at reflux overnight
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|
Duration
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8 (± 8) h
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TEMPERATURE
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Type
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TEMPERATURE
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|
Details
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the reaction was refluxed for additional 24 hours
|
|
Duration
|
24 h
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CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
The solvent was evaporated
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
the residue was triturated with acetonitrile (10 ml)
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FILTRATION
|
Type
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FILTRATION
|
|
Details
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the suspension was filtered on a buckner funnel
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CUSTOM
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Type
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CUSTOM
|
|
Details
|
The solid was recovered
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Outcomes
Product
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Name
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|
|
Type
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product
|
|
Smiles
|
Cl.C1(=CC=CC=C1)C(C(=O)O)N1CCCC1
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 0.25 g | |
| YIELD: PERCENTYIELD | 79% | |
| YIELD: CALCULATEDPERCENTYIELD | 77.8% |
Source
|
Source
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Open Reaction Database (ORD) |
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Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
